Cas no 1261573-33-4 (3-(4'-Fluoro-2'-(trifluoromethoxy)phenyl)propionic acid)

• Product Name: 3-(4'-Fluoro-2'-(trifluoromethoxy)phenyl)propionic acid
• CAS No: 1261573-33-4
• MF: C₁₀H₈F₄O₃
• MW: 252.162337303162
• CID: 4987984
• Update Time: 2025-05-23

3-(4'-Fluoro-2'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4'-Fluoro-2'-(trifluoromethoxy)phenyl)propionic acid

• Inchi： 1S/C10H8F4O3/c11-7-3-1-6(2-4-9(15)16)8(5-7)17-10(12,13)14/h1,3,5H,2,4H2,(H,15,16)
• InChI Key： DUCPHDLIMQDOKV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC(F)(F)F)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Additional information on 3-(4'-Fluoro-2'-(trifluoromethoxy)phenyl)propionic acid

3-(4'-Fluoro-2'-(trifluoromethoxy)phenyl)propionic Acid: A Comprehensive Overview

The compound with CAS No. 1261573-33-4, commonly referred to as 3-(4'-Fluoro-2'-(trifluoromethoxy)phenyl)propionic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered considerable attention due to its unique chemical structure and promising biological activities. In this article, we will delve into its structural properties, synthesis methods, applications, and the latest research advancements.

Chemical Structure and Properties

The molecular structure of 3-(4'-Fluoro-2'-(trifluoromethoxy)phenyl)propionic acid is characterized by a phenyl ring substituted with a trifluoromethoxy group at the 2' position and a fluoro group at the 4' position. The phenyl ring is further connected to a propionic acid moiety via a methylene group. This arrangement imparts the compound with unique electronic and steric properties, making it highly versatile in various chemical reactions and biological interactions.

Synthesis and Manufacturing

The synthesis of 3-(4'-Fluoro-2'-(trifluoromethoxy)phenyl)propionic acid typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by hydrolysis to introduce the propionic acid group. The trifluoromethoxy substitution is often achieved through nucleophilic aromatic substitution or coupling reactions using advanced catalysts. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

Applications in Pharmaceuticals

One of the most promising applications of 3-(4'-Fluoro-2'-(trifluoromethoxy)phenyl)propionic acid lies in the pharmaceutical industry. Its unique structure allows it to act as a lead compound in drug discovery programs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, recent studies have demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents.

Agrochemical Applications

In addition to its pharmaceutical uses, 3-(4'-Fluoro-2'-(trifluoromethoxy)phenyl)propionic acid has shown potential in agrochemical applications. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a candidate for developing new herbicides or growth regulators. Researchers have reported that this compound exhibits selective activity against certain weeds without adversely affecting crop plants, which could be a significant advancement in sustainable agriculture.

Materials Science and Polymer Applications

The compound also finds utility in materials science, particularly in the development of advanced polymers and coatings. Its propionic acid moiety can serve as a reactive site for polymerization or cross-linking reactions, leading to materials with enhanced mechanical properties and thermal stability. Recent studies have explored its use in creating biodegradable polymers for packaging applications, aligning with global efforts to reduce plastic waste.

Recent Research Advancements

Recent research on 3-(4'-Fluoro-2'-(trifluoromethoxy)phenyl)propionic acid has focused on optimizing its bioavailability and improving its pharmacokinetic properties. Scientists have employed novel drug delivery systems, such as lipid nanoparticles and micellar formulations, to enhance its solubility and absorption in vivo. These advancements have brought it closer to clinical trials for treating chronic inflammatory diseases.

In another breakthrough, researchers have utilized computational chemistry techniques to predict the binding affinity of this compound with various protein targets. These computational models have significantly accelerated the drug discovery process by identifying potential therapeutic targets without extensive experimental screening.

Furthermore, green chemistry approaches have been applied to synthesize this compound using renewable feedstocks and energy-efficient processes. This shift toward sustainable manufacturing aligns with global initiatives aimed at reducing environmental impact while maintaining high-quality standards.

Conclusion

3-(4'-Fluoro-2'-(trifluoromethoxy)phenyl)propionic acid, with CAS No. 1261573-33-4, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmaceuticals, agrochemicals, and materials science highlight its versatility and potential for future innovations. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in science and technology.